- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Enjia Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Organic thiosulfuric acids and derivatives
Organic thiosulfuric acids and their derivatives are a class of compounds containing sulfur with a sulfite group (-OSO₃H) or a thione group (S=O). These compounds play crucial roles in various chemical processes, pharmaceuticals, and industrial applications. The structure of these acids can vary widely depending on the substituents attached to the sulfur atom. For instance, derivatives such as 2-mercaptobenzenesulfonic acid exhibit unique reactivity due to their aromatic nature, making them useful intermediates in synthesis.
Thiosulfuric acids and their salts are also important in analytical chemistry for precipitation reactions and titrations. They can form stable complexes with metal ions, which is beneficial for complexometric analysis. Additionally, these compounds have potential applications in organic synthesis as coupling reagents or protecting groups. Their versatile nature makes them indispensable tools in both academic research and industrial settings.
The preparation of thiosulfuric acids typically involves sulfonation reactions of sulfur dioxide or thiols with mineral acids, followed by further derivatization to introduce functional groups. These processes require precise control over reaction conditions to ensure high yields and selectivity.

-
Cepharanthine: A Promising Lead in Chemical BiopharmaceuticalsCepharanthine: A Promising Lead in Chemical Biopharmaceuticals Introduction to Cepharanthine Cepharanthine, a natural alkaloid derived from the plant Carapichea ipecacuanha , has garnered significant attention in recent years as a potential lead compound in chemical biopharmaceuticals. This article delves into the discovery, synthesis, and biological activities of cepharanthine, highlighting its...
-
Biopharmaceutical Applications and Synthesis of Propanedioic Acid DerivativesBiopharmaceutical Applications and Synthesis of Propanedioic Acid Derivatives Introduction: Propanedioic acid, commonly known as malonic acid, is a dicarboxylic acid with the chemical formula C₂H₂O₄. Its derivatives have gained significant attention in the field of biopharmaceuticals due to their diverse applications in medicinal chemistry, drug delivery systems, and as precursors for various...
-
Praziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and ApplicationsPraziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and Applications Praziquantel is a highly effective anthelmintic agent that has revolutionized the treatment of schistosomiasis and other helminth infections. This article delves into the intricate details of its mechanism of action, applications in biopharmaceuticals, and its pivotal role in modern medicine. Introduction...
-
Piracetam in Neuropharmacology: Unlocking its Potential as a Cognitive EnhancerPiracetam in Neuropharmacology: Unlocking its Potential as a Cognitive Enhancer Introduction to Piracetam Piracetam, a synthetic nootropic agent belonging to the racetam family, has garnered significant attention in the field of neuropharmacology for its potential as a cognitive enhancer. Discovered in the 1960s, piracetam has been extensively studied for its effects on memory enhancement,...
-
Recent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis MethodsRecent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis Methods Introduction to Urea-Based Biopharmaceuticals Urea-based biopharmaceuticals have emerged as a critical class of compounds in modern medicine, offering diverse therapeutic applications across various disease states. These molecules are characterized by their urea moiety, which plays a...